![molecular formula C17H16N2O5S B2573858 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide CAS No. 899996-65-7](/img/structure/B2573858.png)
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide
Description
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide, also known as DPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPI belongs to the class of isothiazolones and has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Scientific Research Applications
Analytical Chemistry Applications
Analytical methods for determining antioxidant activity have been extensively reviewed, emphasizing the significance of such studies in fields ranging from food engineering to pharmacy. Techniques like the Oxygen Radical Absorption Capacity (ORAC) and Ferric Reducing Antioxidant Power (FRAP) tests are based on chemical reactions and spectrophotometry, suggesting potential applications for assessing the antioxidant capacity of complex samples including compounds like "2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide" (Munteanu & Apetrei, 2021).
Environmental Science Applications
Research on herbicide interactions indicates that understanding the behavior of chemicals in agricultural settings is crucial for effective weed control and environmental safety. Studies on herbicide mixtures, such as those involving phenoxyacetic and s-triazine herbicides, provide insights into the desirable or undesirable interactions that can occur, potentially informing the environmental impact assessment of related compounds (Kalaichelvi, Swaminathan, & Ramamoorthy, 2009).
Pharmacological Applications
The development of amyloid imaging ligands for Alzheimer's disease showcases the application of chemical compounds in medical diagnostics. Studies on radioligands for measuring amyloid in vivo in patients' brains could provide a framework for using "2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide" in similar biomedical research, given its potential relevance in the design of novel diagnostic agents (Nordberg, 2007).
properties
IUPAC Name |
N-(3-methoxyphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O5S/c1-11(16(20)18-12-6-5-7-13(10-12)24-2)19-17(21)14-8-3-4-9-15(14)25(19,22)23/h3-11H,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXLZWBYUAOSCMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)OC)N2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(3-methoxyphenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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